Cas no 19589-59-4 (Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1))
19589-59-4 structure
Product Name:Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1)
CAS No:19589-59-4
MF:C18H29NaO3S
MW:348.475835561752
CID:218446
PubChem ID:23667983
Update Time:2025-04-19
Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1)
- 3-dodecyl-benzenesulfonic acid sodium salt
- Benzenesulfonic acid, 3-dodecyl-, sodium salt
- Sodium m-dodecylbenzenesulfonate
- sodium 3-dodecylbenzenesulfonate
- 3-Dodecylbenzenesulfonic acid sodium
- 6-Dodecylbenzene-4-sulfonic acid sodium salt
- Benzenesulfonic acid,3-dodecyl-,sodium salt
- 5E94T31G9I
- UNII-5E94T31G9I
- J1.866J
- 3-DODECYLBENZENESULFONIC ACID SODIUM SALT
- DTXSID0041644
- SCHEMBL8672200
- Q27261912
- sodium;3-dodecylbenzenesulfonate
- Benzenesulfonic acid, 3-dodecyl-, sodium salt (1:1)
- 19589-59-4
-
- Inchi: 1S/C18H30O3S.Na/c1-2-3-4-5-6-7-8-9-10-11-13-17-14-12-15-18(16-17)22(19,20)21;/h12,14-16H,2-11,13H2,1H3,(H,19,20,21);/q;+1/p-1
- InChI Key: VQOIVBPFDDLTSX-UHFFFAOYSA-M
- SMILES: S(C1=CC=CC(=C1)CCCCCCCCCCCC)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 348.17367
- Monoisotopic Mass: 348.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 12
- Complexity: 365
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 57.2
Benzenesulfonic acid,3-dodecyl-, sodium salt (1:1) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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